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Compound of Interest

Compound Name: Aminochlorthenoxazin

Cat. No.: B1662735 Get Quote

The historical research findings surrounding the compound Aminochlorthenoxazin remain

largely unreproducible due to a significant lack of available scientific literature. Despite

extensive searches for its synthesis, mechanism of action, and biological effects, no specific,

peer-reviewed studies detailing this compound could be identified. This absence of primary

data makes a comparative analysis of its research findings an impossible endeavor.

Initial investigations into Aminochlorthenoxazin, including searches for its registered CAS

number (23964-33-2), have yielded ambiguous and often contradictory information. While

some chemical suppliers list the compound, they provide no references to scientific studies.[1]

Interestingly, the CAS number is also associated with a different chemical entity, Tert-butyl 4-

amino-2,6-dichloronicotinate, which possesses a distinct molecular structure from what the

name "Aminochlorthenoxazin" would imply.[2] This discrepancy further complicates any

attempt to trace its research history.

While the broader class of compounds to which Aminochlorthenoxazin may belong, such as

aminophenoxazinones and oxazinanones, have been the subject of scientific inquiry, the

specific findings related to Aminochlorthenoxazin itself are absent from the public record. For

instance, recent research has explored the synthesis and phytotoxic effects of various

aminophenoxazinone derivatives as potential natural herbicides, but these studies do not

mention Aminochlorthenoxazin.[3] Similarly, while methodologies for the synthesis of

oxazinanones are documented, these are general procedures and do not provide specific data

on the compound in question.[4][5]
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The lack of accessible research prevents a detailed examination of its experimental protocols,

quantitative data, and proposed signaling pathways. Consequently, the creation of comparative

data tables and visualizations of its biological activity, as requested, cannot be fulfilled. Without

primary research papers, it is impossible to assess the reproducibility of any historical claims or

to compare its performance with alternative compounds.

In conclusion, the scientific record on Aminochlorthenoxazin is effectively silent. The reasons

for this could be numerous: the research may be unpublished, proprietary, or may have been

conducted under a different name that has since been lost to the scientific lexicon. It is also

possible that early research into this compound did not yield significant results and was

therefore not pursued or published. Until primary research data for Aminochlorthenoxazin
becomes available, any discussion on the reproducibility of its historical findings remains purely

speculative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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